molecular formula C11H12O2 B13195888 2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid

2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid

Cat. No.: B13195888
M. Wt: 176.21 g/mol
InChI Key: RTPDLYIPGGLSTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(Prop-1-en-2-yl)phenyl]acetic acid is a phenylacetic acid derivative featuring a propenyl (allyl) substituent at the para position of the phenyl ring. The compound’s structure combines the aromatic phenyl group with a conjugated propenyl moiety, which may influence its electronic properties, solubility, and reactivity.

The propenyl group introduces steric and electronic effects that could modulate intermolecular interactions, such as π-π stacking or hydrogen bonding, as observed in structurally similar compounds like 2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]acetic acid (). Such interactions are critical in crystal packing and biological activity.

Properties

Molecular Formula

C11H12O2

Molecular Weight

176.21 g/mol

IUPAC Name

2-(4-prop-1-en-2-ylphenyl)acetic acid

InChI

InChI=1S/C11H12O2/c1-8(2)10-5-3-9(4-6-10)7-11(12)13/h3-6H,1,7H2,2H3,(H,12,13)

InChI Key

RTPDLYIPGGLSTB-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C1=CC=C(C=C1)CC(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid can be achieved through several methods. One common approach involves the alkylation of phenylacetic acid with prop-1-en-2-yl halides under basic conditions. The reaction typically proceeds as follows:

    Starting Materials: Phenylacetic acid and prop-1-en-2-yl halide.

    Reaction Conditions: The reaction is carried out in the presence of a strong base such as sodium hydroxide or potassium hydroxide in an organic solvent like dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF).

    Procedure: The phenylacetic acid is dissolved in the solvent, and the base is added to deprotonate the carboxylic acid group. The prop-1-en-2-yl halide is then added dropwise, and the reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete.

    Workup: The reaction mixture is quenched with water, and the product is extracted using an organic solvent such as ethyl acetate. The organic layer is dried over anhydrous sodium sulfate and concentrated to obtain the crude product, which is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can significantly reduce production costs and improve scalability.

Chemical Reactions Analysis

Types of Reactions

2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction of the compound can yield alcohols or alkanes, depending on the reducing agent used. Common reducing agents include lithium aluminum hydride and sodium borohydride.

    Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation, using appropriate reagents and conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in aqueous solution or chromium trioxide in acetic acid.

    Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

    Substitution: Nitration with a mixture of concentrated nitric acid and sulfuric acid, sulfonation with fuming sulfuric acid, and halogenation with halogens in the presence of a Lewis acid catalyst.

Major Products Formed

    Oxidation: Carboxylic acids or ketones.

    Reduction: Alcohols or alkanes.

    Substitution: Nitro, sulfonyl, or halogenated derivatives of the phenyl ring.

Scientific Research Applications

2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid has several applications in scientific research:

    Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: The compound can be used in the study of enzyme-catalyzed reactions and metabolic pathways.

    Industry: The compound can be used in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The prop-1-en-2-yl group can influence the compound’s binding affinity and specificity towards its molecular targets, affecting the overall biological response.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares key structural features and properties of 2-[4-(Prop-1-en-2-yl)phenyl]acetic acid with analogous compounds:

Compound Name Substituents/Functional Groups Molecular Weight (g/mol) Notable Properties/Applications Reference Evidence
2-[4-(Prop-1-en-2-yl)phenyl]acetic acid Phenyl, propenyl, acetic acid ~178.19 (estimated) Potential for π-π interactions
2-(2,4-Dichlorophenoxy)acetic acid Dichlorophenoxy, acetic acid 221.04 Herbicidal activity
2-[4-(2-Oxoimidazolidin-1-yl)phenyl]acetic acid Phenyl, oxoimidazolidinyl, acetic acid 220.23 (CAS 13114-72-2) Bioactive intermediate
4-(2-Hydroxy-3-isopropylaminopropoxy)phenylacetic acid Phenyl, hydroxy-isopropylamino, acetic acid 267.32 Metabolite of β-blockers (e.g., atenolol)
[3-(Prop-1-en-2-yl)cyclopent-3-en-1-yl]acetic acid Cyclopentenyl, propenyl, acetic acid ~178.19 (CAS 87371-57-1) Synthetic intermediate

Key Observations:

  • Hydrogen Bonding: Unlike 2-(2,4-dichlorophenoxy)acetic acid (), which lacks hydrogen-bond donors beyond the carboxylic acid, the target compound’s acetic acid group enables strong O–H···O/N interactions, critical for crystal engineering ().
  • Bioactivity: Derivatives like 4-(2-hydroxy-3-isopropylaminopropoxy)phenylacetic acid () demonstrate pharmacological relevance, suggesting that the target compound’s propenyl group could be modified to enhance drug-like properties.

Crystallographic and Supramolecular Behavior

  • Crystal Packing : Analogous compounds, such as 2-({1-[2-(methylsulfanyl)phenyl]-1H-tetrazol-5-yl}sulfanyl)acetic acid (), exhibit intricate hydrogen-bonded networks (e.g., O–H···N interactions) and π-π stacking (3.7–3.8 Å distances). The propenyl group in the target compound may disrupt or direct similar packing motifs.
  • Software Tools : Structural refinements for related compounds rely on SHELX () and WinGX (), indicating standard methodologies for analyzing the target compound’s crystallography.

Biological Activity

2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid, a derivative of phenylacetic acid, has garnered attention for its potential biological activities. This article explores its biological activity, including cytotoxic effects, antibacterial properties, and mechanisms of action based on recent studies.

Chemical Structure and Properties

The compound can be structurally represented as follows:

C12H12O2\text{C}_{12}\text{H}_{12}\text{O}_2

This structure features a phenyl group attached to a prop-1-en-2-yl substituent, which may influence its biological properties.

Cytotoxic Activity

Recent studies have demonstrated that compounds similar to 2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid exhibit significant cytotoxic effects against various cancer cell lines. For instance, derivatives tested on HepG2 (hepatocellular carcinoma) cells showed IC50 values ranging from 1.38 to 3.21 μM, indicating potent cytotoxicity . The mechanism of action appears to involve the induction of apoptosis, characterized by:

  • Cell Cycle Arrest : The compound induces G2/M phase arrest in cancer cells.
  • Apoptotic Pathways : Increased levels of pro-apoptotic proteins (e.g., p53 and Bax) and decreased levels of anti-apoptotic proteins (e.g., Bcl-2) were observed .

Antibacterial Activity

The antibacterial properties of phenylacetic acid derivatives have also been explored. A study highlighted that phenylacetic acid isolated from Bacillus megaterium exhibited significant antibacterial activity against Agrobacterium tumefaciens, with an IC50 value of 0.8038 mg/mL . The proposed mechanisms include:

  • Membrane Integrity Disruption : The compound affects cell membrane integrity, leading to increased leakage of nucleic acids and proteins.
  • Metabolic Inhibition : It inhibits protein synthesis and alters metabolic pathways in bacteria.

Case Studies

  • Cytotoxicity in HepG2 Cells :
    • Study Design : HepG2 cells were treated with varying concentrations of 2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid.
    • Results : Significant apoptosis was noted, with flow cytometry revealing increased early and late apoptosis rates compared to untreated controls .
Treatment Concentration (μM)Early Apoptosis (%)Late Apoptosis (%)
Control510
1.3816.6360.11
  • Antibacterial Efficacy :
    • Study Design : The antibacterial effect was evaluated against A. tumefaciens T-37.
    • Results : Phenylacetic acid showed a significant reduction in bacterial viability and affected cell morphology as observed under electron microscopy .

Apoptosis Induction

The apoptosis induced by 2-[4-(Prop-1-EN-2-YL)phenyl]acetic acid is mediated through:

  • Mitochondrial Membrane Potential (MMP) : A decrease in MMP was noted, indicating early apoptotic events.
  • Protein Regulation : Alterations in the expression levels of apoptotic regulatory proteins suggest activation of intrinsic pathways leading to cell death .

Antibacterial Mechanism

The antibacterial action involves:

  • Cell Membrane Damage : The compound compromises the integrity of bacterial membranes, leading to cellular content leakage.
  • Metabolic Disruption : It inhibits key metabolic processes, thereby reducing bacterial growth and viability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.